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Compound of Interest

Compound Name: Dimethyl 3-hydroxyhexanedioate
Cat. No.: B13149527
Get Quote

Executive Summary & Chemical Profile

Dimethyl 3-hydroxyhexanedioate (an ester derivative of 3-hydroxyadipic acid) presents
specific handling challenges due to its bifunctional nature—containing both lipophilic ester
groups and a polar hydroxyl group.[1][2][3] While often used as a pharmaceutical intermediate
or polymer precursor, it must be managed as Non-Halogenated Organic Waste.[1]

This guide supersedes generic "solvent disposal” instructions by addressing the specific
solubility and reactivity profile of hydroxy-functionalized esters.

Chemical Identity & Properties
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Parameter

Specification

Operational Implication

Chemical Class

Hydroxy-diester (Organic)

Compatible with standard

organic solvent waste streams.

[1](21[3]

Amphiphilic (Partial water

Do NOT assume water

solubility justifies drain

Solubility N ) )
solubility) disposal.[1][2][3] High BOD
load.
Classified as Combustible
] Likely >93°C (>200°F) (Est.)[1]  (Class llIB), not Flammable.[1]
Flash Point )
[2][3] [2][3] Low vapor risk, but burns
if heated.[1]
. Segregate from strong
o Stable; Hydrolyzes in strong o o )
Reactivity oxidizers (e.g., Nitric Acid) and

acid/base

concentrated bases.[1][2][3]

Hazard Assessment (The "Why" Behind the

Protocol)

Before initiating disposal, you must validate the hazard profile.[1] Unlike simple solvents (like

Acetone), this compound is not typically a "listed" hazardous waste (F, K, P, or U lists) under
RCRA, but it is regulated based on characteristics and local environmental codes.[1]

» Environmental Toxicity: Esters contribute significantly to Biological Oxygen Demand (BOD) in

water systems.[1] Strict Prohibition: Never dispose of this compound via sanitary sewer

(sink), regardless of dilution.[1]

o Chemical Compatibility: The hydroxyl group (-OH) allows for hydrogen bonding, increasing

viscosity and boiling point compared to non-hydroxy analogs.[1] It is generally compatible

with other non-halogenated solvents (Methanol, Ethyl Acetate) for bulking.[1]

Operational Disposal Protocol
Phase 1: Waste Characterization
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Determine if the waste is "Pure"” or "Mixed."[1]
e Pure/Stock: Expired reagents.[1]

e Mixed: Reaction mixtures. Critical: If mixed with halogenated solvents (DCM, Chloroform),
the entire mixture defaults to Halogenated Waste (more expensive/complex destruction).[1]

Phase 2: Container Selection & Labeling[1]

o Container: High-Density Polyethylene (HDPE) or Glass (Amber).[1] Avoid metal cans if the
waste has become acidic due to hydrolysis.[1]

e Headspace: Leave minimum 10% headspace to allow for thermal expansion.[1]
e Labeling:

o Primary Constituent: "Dimethyl 3-hydroxyhexanedioate" (Do not use abbreviations like
"DMHH").[1]

o Hazard Checkboxes: Mark "Irritant” and "Combustible."[1]

Phase 3: Segregation Logic

Store the waste container in a Secondary Containment Tray within a flammables cabinet.

e Incompatible with: Strong Oxidizers (Peroxides, Nitrates), Strong Bases (causes exothermic
hydrolysis).[1]

o Compatible with: Alcohols, Ketones, other Esters.[1]

Phase 4: Final Disposal Path

The standard industry disposal method for this compound is Fuel Blending/Incineration.[1] The
high calorific value of the ester makes it an excellent candidate for energy recovery in cement
kilns.[1]

Visual Workflow: The "Cradle-to-Grave" Decision
Tree
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The following diagram illustrates the logical flow for processing this specific chemical waste,
ensuring compliance with EPA 40 CFR 262 regulations.

Start: Waste Generation

Is it mixed with
Halogenated Solvents?

Classify as: Classify as:
HALOGENATED WASTE NON-HALOGENATED ORGANIC

Select Container:
HDPE or Amber Glass

;

Labeling:
Full Chemical Name
+ 'Combustible’

;

Satellite Accumulation Area
(Secondary Containment)

EHS Pickup / Incineration

Click to download full resolution via product page

Figure 1: Decision logic for classifying and processing Dimethyl 3-hydroxyhexanedioate
waste streams.
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Emergency Contingencies (Spill Response)

In the event of a spill (>100mL), execute the "S.W.I.M." protocol immediately.[1]

Step Action Technical Rationale

Prevent migration to floor

Stop Stop the spill source if safe. )

drains.[1][2][3]

Esters can be respiratory
Warn Alert nearby personnel. irritants; minimize exposure.[1]

[21[3][4]

Prevent tracking of the
Isolate Restrict access. chemical into clean zones.[1]

[2]

Do NOT use paper towels

o Apply absorbent pads or (combustible surface area
Minimize o } )
vermiculite.[1][2][3] increase).[1][2][3] Use inert

clay or polypropylene pads.[1]

PPE for Cleanup:

e Gloves: Nitrile (Minimum 0.11mm thickness).[1] The polar nature of the hydroxyl group may
slowly permeate thin latex; Nitrile offers superior resistance [1].[1]

o Eye Protection: Chemical splash goggles (ANSI Z87.1).[1]

» Respirator: Not typically required for small spills unless ventilation is poor (Organic Vapor
cartridge if heating occurred).[1]

Regulatory Compliance Reference

o RCRA Status: This chemical is not P-listed or U-listed.[1] However, generators must
determine if it exhibits characteristics of ignitability (D001) per 40 CFR § 261.21 [2].[1]

o Drain Disposal: Prohibited under general pretreatment regulations 40 CFR 8§ 403.5, which
bans pollutants that cause interference or pass-through at treatment plants (high BOD) [3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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